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Compound of Interest

Compound Name: Tuberculosis inhibitor 10

Cat. No.: B12374272

Get Quote

Application Notes and Protocols: Tuberculosis
Inhibitor 10
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

"Tuberculosis inhibitor 10," a novel investigational compound with potent activity against

Mycobacterium tuberculosis. The information compiled herein is intended to ensure consistent

and reliable experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of Tuberculosis inhibitor 10 is provided

below. These characteristics are fundamental for understanding its behavior in solution and for

the development of suitable formulations.
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Property Value Reference

Chemical Name

6-nitro-2-((4-

(trifluoromethoxy)benzyl)thio)-4

H-benzo[e][1][2]thiazin-4-one

[1]

Molecular Formula C₁₇H₁₀F₃N₂O₄S₂ [1]

Molecular Weight 443.4 g/mol [1]

Melting Point 210-212 °C [1]

LogP 3.8 [1]

Water Solubility <0.1 mg/mL [1]

pKa 7.2 (weakly acidic) [1]

Solubility in DMSO Up to 50 mM [3]

Mechanism of Action
Tuberculosis inhibitor 10 has been identified as a potent antimycobacterial agent. Published

information suggests two potential mechanisms of action, which may indicate slight structural

variations or different compounds being investigated under a similar name.

DprE1 Inhibition: One proposed mechanism is the inhibition of the decaprenylphosphoryl-β-

D-ribose 2'-epimerase (DprE1). This enzyme is critical for the biosynthesis of the

mycobacterial cell wall. By covalently modifying a cysteine residue in the active site of

DprE1, the inhibitor disrupts the formation of essential cell wall components, leading to

bacterial cell death.[1]

InhA Inhibition: Another hypothesized mechanism is the non-covalent inhibition of InhA, an

enoyl-acyl carrier protein reductase essential for mycolic acid synthesis.[4] Disruption of this

pathway weakens the mycobacterial cell wall, increasing susceptibility to host immune

responses.[4]

Below is a diagram illustrating the proposed inhibitory pathway targeting DprE1.
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Proposed inhibitory pathway targeting DprE1.

Solution Preparation Protocols
Due to its low aqueous solubility, proper solvent selection and preparation techniques are

critical for obtaining accurate and reproducible results in both in vitro and in vivo studies.
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This protocol is suitable for preparing concentrated stock solutions for use in cell-based assays

and biochemical screens. Dimethyl sulfoxide (DMSO) is the recommended solvent.

Materials:

Tuberculosis inhibitor 10 (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Accurately weigh the desired amount of Tuberculosis inhibitor 10 powder.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM). It is soluble in DMSO up to 50 mM.[3]

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

(37°C) may be applied to aid dissolution.

For cell-based assays, it is recommended to prepare a 10 mM stock solution in DMSO.[3]

This stock can then be serially diluted in the appropriate cell culture medium to the final

working concentration.

Important: The final concentration of DMSO in the assay should not exceed 0.5% to avoid

solvent-induced toxicity.[3]
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Workflow for preparing DMSO stock solutions.

This protocol describes the preparation of a formulation suitable for oral gavage in animal

models.

Materials:
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Tuberculosis inhibitor 10 (powder)

Kolliphor® HS 15

Propylene Glycol

Sterile water for injection

Sterile, light-protected vial

Magnetic stirrer and stir bar

Procedure:

In a sterile, light-protected vial, weigh out 2.0 g of Kolliphor® HS 15 and 1.0 g of Propylene

Glycol.[4]

Add 0.1 g of Tuberculosis inhibitor 10 powder to the vial.[4]

Place the vial on a magnetic stirrer at a low speed and gently heat to approximately 40°C

until the compound is completely dissolved (typically 15-30 minutes). The resulting solution

should be clear.[4]

Allow the solution to cool to room temperature.

Add sterile water for injection to a final volume of 10 mL and mix thoroughly.[4]

Stability and Storage
Proper storage is crucial to maintain the integrity and activity of Tuberculosis inhibitor 10.

Stock Solutions (in DMSO):

Short-term storage: Store at 4°C for up to one week.

Long-term storage: For long-term storage, it is advisable to store stock solutions at -20°C or

-80°C in small aliquots to minimize freeze-thaw cycles.[5]

Oral Formulation:
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Store the final formulation at 4°C, protected from light.[4]

The formulation is reported to be stable for up to 7 days under these conditions.[4]

Before each use, vortex the formulation briefly to ensure homogeneity.[4]

Solid Compound:

Store the solid powder at room temperature in a dry, dark place.

General guidelines for anti-tuberculosis drugs recommend storage at an ambient

temperature of 15-25°C (up to 30°C) and a humidity level below 60%.[2][6][7] The storage

area should be clean, dry, well-ventilated, and protected from direct sunlight.[6][7]

The following diagram outlines the logical relationship for ensuring compound stability.
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Key factors for maintaining compound stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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